Cas no 2229405-94-9 (1-(but-3-yn-2-yl)-4-(difluoromethoxy)-2-fluorobenzene)

• Product Name: 1-(but-3-yn-2-yl)-4-(difluoromethoxy)-2-fluorobenzene
• CAS No: 2229405-94-9
• MF: C₁₁H₉F₃O
• MW: 214.183773756027
• CID: 6386340
• PubChem ID: 165885511
• Update Time: 2025-06-08

1-(but-3-yn-2-yl)-4-(difluoromethoxy)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-4-(difluoromethoxy)-2-fluorobenzene
• EN300-1966776
• 2229405-94-9

• Inchi： 1S/C11H9F3O/c1-3-7(2)9-5-4-8(6-10(9)12)15-11(13)14/h1,4-7,11H,2H3
• InChI Key： WQKOUVNEAHFMPJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#C)C)OC(F)F

Computed Properties

• Exact Mass: 214.06054939g/mol
• Monoisotopic Mass: 214.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(but-3-yn-2-yl)-4-(difluoromethoxy)-2-fluorobenzene

Exploring the Unique Properties and Applications of 1-(but-3-yn-2-yl)-4-(difluoromethoxy)-2-fluorobenzene (CAS No. 2229405-94-9)

In the realm of specialty chemicals, 1-(but-3-yn-2-yl)-4-(difluoromethoxy)-2-fluorobenzene (CAS No. 2229405-94-9) stands out as a compound of significant interest due to its unique structural features and potential applications. This aromatic derivative, characterized by its difluoromethoxy and fluorobenzene moieties, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, combining alkyne functionality with fluorine-substituted aromatic rings, offers a versatile platform for further chemical modifications.

The compound’s CAS number 2229405-94-9 is often searched in scientific databases, reflecting its relevance in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for fluorinated compounds, which are increasingly sought after for their enhanced stability and bioavailability. The presence of the but-3-yn-2-yl group further expands its utility in click chemistry, a hot topic in modern synthetic methodologies.

One of the most discussed aspects of 1-(but-3-yn-2-yl)-4-(difluoromethoxy)-2-fluorobenzene is its role in addressing challenges in green chemistry. With sustainability becoming a priority, this compound’s potential for eco-friendly synthesis routes is a frequent subject of inquiry. Its fluorine-rich structure aligns with the growing demand for low-environmental-impact chemicals, a trend highlighted in recent AI-driven searches and academic forums.

From a technical perspective, the compound’s difluoromethoxy group is a key feature often explored in medicinal chemistry. Fluorine incorporation is known to improve metabolic stability and membrane permeability, making this derivative a candidate for probing new therapeutic targets. Online discussions frequently link such compounds to breakthroughs in central nervous system (CNS) drug development, another trending topic in biomedical research.

Industrial applications of CAS No. 2229405-94-9 also extend to advanced material design. Its aromatic-alkyne hybrid structure is being investigated for organic electronics, particularly in the development of novel semiconductors. This aligns with the surge in searches for fluorinated organic materials, driven by the electronics industry’s push for higher-performance components.

Analytical chemists emphasize the importance of proper characterization techniques for this compound. High-resolution mass spectrometry and NMR spectroscopy are critical tools for verifying its purity and structure—a point frequently raised in online Q&A platforms. These discussions often tie into broader conversations about quality control in fine chemical synthesis, a perennial concern for manufacturers and end-users alike.

In conclusion, 1-(but-3-yn-2-yl)-4-(difluoromethoxy)-2-fluorobenzene represents a fascinating case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to functional materials—coupled with its alignment with sustainability trends, ensure its continued relevance in scientific and industrial circles. As research progresses, this compound will likely remain at the forefront of discussions about fluorine chemistry and molecular design strategies.